2-fluoro-N-(3-methyl-1-(4-(thiophen-2-yl)thiazol-2-yl)-1H-pyrazol-5-yl)benzamide
Description
2-fluoro-N-(3-methyl-1-(4-(thiophen-2-yl)thiazol-2-yl)-1H-pyrazol-5-yl)benzamide is a chemical compound that has been found to have potential applications in scientific research. This topic aims to provide information about the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for this compound.
Scientific Research Applications
Antimicrobial Activity
Compounds containing the imidazole ring, which is structurally similar to the core of our compound of interest, have been shown to exhibit significant antimicrobial properties . This suggests that our compound could potentially be developed as an antimicrobial agent, targeting a range of pathogenic microorganisms.
Antitubercular Agent
Imidazole derivatives have been synthesized and evaluated for their antitubercular activity against Mycobacterium tuberculosis . Given the structural similarities, “2-fluoro-N-(3-methyl-1-(4-(thiophen-2-yl)thiazol-2-yl)-1H-pyrazol-5-yl)benzamide” could be explored for its efficacy in this area.
Anti-inflammatory and Analgesic Properties
Thiazole derivatives, which are part of the compound’s structure, have been associated with analgesic and anti-inflammatory activities . Research could focus on assessing the effectiveness of this compound in reducing inflammation and pain.
Antidiabetic Applications
Related compounds with thiophene and fluoro groups have been identified as antidiabetic agents, indicating the potential of our compound in the treatment of diabetes mellitus . Further studies could investigate its role as an inhibitor in glucose-related metabolic pathways.
Antitumor and Cytotoxic Activity
Thiazole derivatives have also been reported to exhibit antitumor and cytotoxic activities . The compound could be a candidate for cancer research, particularly in drug development for chemotherapy.
Antiviral Potential
Imidazole-containing compounds have shown antiviral properties . The compound could be researched for its potential use in treating viral infections, possibly acting on viral replication mechanisms.
Neuroprotective Effects
Thiazoles have been studied for their neuroprotective effects . The compound could be investigated for its potential to protect neuronal cells against damage, which is crucial in diseases like Alzheimer’s and Parkinson’s.
Antifungal Efficacy
The compound’s thiazole moiety is known to contribute to antifungal efficacy . It could be explored for its use in treating fungal infections, possibly through disruption of fungal cell wall synthesis.
properties
IUPAC Name |
2-fluoro-N-[5-methyl-2-(4-thiophen-2-yl-1,3-thiazol-2-yl)pyrazol-3-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13FN4OS2/c1-11-9-16(21-17(24)12-5-2-3-6-13(12)19)23(22-11)18-20-14(10-26-18)15-7-4-8-25-15/h2-10H,1H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSBCOMQLQPYQDZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)C2=CC=CC=C2F)C3=NC(=CS3)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13FN4OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-(3-methyl-1-(4-(thiophen-2-yl)thiazol-2-yl)-1H-pyrazol-5-yl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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